Cas no 666-40-0 (2,3-Dibromo-1,1,3,3-tetrafluoropropene)

• Product Name: 2,3-Dibromo-1,1,3,3-tetrafluoropropene
• CAS No: 666-40-0
• Molecular Formula: C₃F₄Br₂
• Molecular Weight: 271.8337
• CID: 82944
• PubChem ID: 2736793

2,3-Dibromo-1,1,3,3-tetrafluoropropene Properties

Names and Identifiers

• 2,3-Dibromo-1,1,3,3-tetrafluoropropane
• 2,3-Dibromo-1,1,3,3-tetrafluoropropene
• 2,3-dibromo-1,1,3,3-tetrafluoroprop-1-ene
• 2,3-Dibromo-1,1,3,3-tetrafluoropropene-1
• 2,3,5,6-TETRAFLUORO-4-METHYLBENZYL ALCOHOL
• 2,3-dibromo-1,1,3,3-tetrafluoro-propene
• 2,3-Dibromoperfluoropropene
• 2,3-dibromo-tetrafluoro-propene
• 2,3-Dibrom-tetrafluor-propen
• Perfluoro-2,3-dibromopropene
• SCHEMBL15513419
• 666-40-0
• D2671
• C3Br2F4
• DTXSID80371609
• HFEIAWIQHJLHCT-UHFFFAOYSA-N
• AKOS025310350
• 1,1,3,3-Tetrafluoro-2,3-dibromopropene
• MFCD00236663
• 2,3-Dibromo-1,1,3,3-tetrafluoroprop-1-ene, Perfluoro-2,3-dibromoprop-1-ene
• 2,3-Dibromotetrafluoroprop-1-ene

• MDL： D154478
• InChIKey： HFEIAWIQHJLHCT-UHFFFAOYSA-N
• Inchi： InChI=1S/C3Br2F4/c4-1(2(6)7)3(5,8)9
• SMILES： C(=C(F)F)(C(Br)(F)F)Br

Computed Properties

• Exact Mass: 269.83000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 269.83
• Heavy Atom Count: 9
• Complexity: 137
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• LogP: 3.47710
• PSA: 0.00000
• Refractive Index: 1.4100-1.4130
• Boiling Point: 90°C at 760 mmHg
• Flash Point: 8.2°C
• Color/Form: Not determined.
• Solubility: Not determined.
• Density: 2.20

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